Cas no 71385-83-6 (6'-O-Acetyldaidzin)

• Product Name: 6'-O-Acetyldaidzin
• CAS No: 71385-83-6
• MF: C₂₃H₂₂O₁₀
• MW: 458.414787769318
• CID: 565548
• PubChem ID: 156155
• Update Time: 2025-10-17

6'-O-Acetyldaidzin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-3-(4-hydroxyphenyl)-
• 6-O-Acetyldaidzin
• 6""-O-ACETYLDAIDZIN
• 6''-O-ACETYLDAIDZIN
• Daidzin 6??-O-Acetate
• Daidzin 6''-O-Acetate
• 6&quot
• 6-O-Acethyldaidzin
• Daidzin 6'-O-Acetate
• 7-[(6-O-Acetyl-beta-D-glucopyranosyl)oxy]-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• Acetyldaidzin
• 6"-O-Acetyldaidzin
• 6'-O-Acetyldaidzin
• AKOS030211060
• Daidzin 6-O-acetate
• [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-2-yl]methyl acetate
• UNII-D36K493J05
• 71385-83-6
• daidzein 7-(6-O-acetyl-beta-D-glucoside)
• HY-N4071
• ZMOZJTDOTOZVRT-DODNOZFWSA-N
• W-203601
• ACETYL DAIDZIN (CONSTITUENT OF SOY ISOFLAVONES) [DSC]
• ((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yloxy)tetrahydro-2H-pyran-2-yl)methyl acetate
• 4H-1-Benzopyran-4-one, 7-(6-O-acetyl-.beta.-D-glucopyranosyl)oxy-3-(4-hydroxyphenyl)-
• 3-(4-Hydroxyphenyl)-4-oxo-4H-chromen-7-yl 6-O-acetyl-.beta.-D-glucopyranoside
• Acetyl-daidzin
• DTXSID40991721
• 4H-1-Benzopyran-4-one, 7-((6-O-acetyl-beta-D-glucopyranosyl)oxy)-3-(4-hydroxyphenyl)-
• 4H-1-BENZOPYRAN-4-ONE, 7-((6-O-ACETYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-3-(4-HYDROXYPHENYL)-
• D36K493J05
• NS00094572
• CS-0030645
• Q27276030
• CHEBI:133395
• FT-0641347
• CHEBI:182656
• [6-[3-(4-hydroxyphenyl)-4-oxidanylidene-chromen-7-yl]oxy-3,4,5-tris(oxidanyl)oxan-2-yl]methyl ethanoate
• [3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-2-yl]methyl acetate
• Isoflavone base + 2O, O-AcetylHex
• [3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxo-chromen-7-yl]oxy-tetrahydropyran-2-yl]methyl acetate
• A837169
• Daidzein 6''-O-acetate
• Daidzin 6a(2)a(2)-O-acetate

• Inchi： 1S/C23H22O10/c1-11(24)30-10-18-20(27)21(28)22(29)23(33-18)32-14-6-7-15-17(8-14)31-9-16(19(15)26)12-2-4-13(25)5-3-12/h2-9,18,20-23,25,27-29H,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
• InChI Key： ZMOZJTDOTOZVRT-DODNOZFWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)O)O)O)OC1=CC=C2C(C(C3C=CC(=CC=3)O)=COC2=C1)=O

Computed Properties

• Exact Mass: 458.12100
• Monoisotopic Mass: 458.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 152

Experimental Properties

• Color/Form: White or nearly white lens powder or crystals
• Density: 1.509±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 716.8°C at 760 mmHg
• Flash Point: 249.5°C
• Refractive Index: 1.653
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 155.89000
• LogP: 0.91510
• Solubility: Insoluble in water, soluble in ethanol.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides